Cas no 113899-36-8 (3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester)

• Product Name: 3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester
• CAS No: 113899-36-8
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 130326
• PubChem ID: 2808145
• Update Time: 2025-06-06

3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-nitrothiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 3-amino-5-nitro-, methyl ester
• 3-AMino-5-nitro-thiophene-2-carboxylic acid Methyl ester
• 2-Thiophenecarboxylicacid,3-amino-5-nitro-,methylester(9CI)
• DTXSID90384568
• 3-Amino-5-nitrothiophene-2-carboxylic acid methyl ester
• 113899-36-8
• G11472
• CS-0216615
• 2-Thiophenecarboxylic acid, 3-amino-5-nitro-, methyl ester
• EN300-5255472
• methyl3-amino-5-nitrothiophene-2-carboxylate
• DB-334801
• 3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester

• Inchi： 1S/C6H6N2O4S/c1-12-6(9)5-3(7)2-4(13-5)8(10)11/h2H,7H2,1H3
• InChI Key： WUOQQUBKJDJZJY-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C(=O)OC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.00488
• Monoisotopic Mass: 202.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 95.46